Cas no 55619-34-6 (Benzenesulfonamide, 4-[(octahydro-4H-1,4-benzoxazin-4-yl)sulfonyl]-)

• Product Name: Benzenesulfonamide, 4-[(octahydro-4H-1,4-benzoxazin-4-yl)sulfonyl]-
• CAS No: 55619-34-6
• MF: C₁₄H₂₀N₂O₅S₂
• MW: 360.449001312256
• CID: 351377
• PubChem ID: 71364077
• Update Time: 2025-04-19

Benzenesulfonamide, 4-[(octahydro-4H-1,4-benzoxazin-4-yl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-[(octahydro-4H-1,4-benzoxazin-4-yl)sulfonyl]-
• 4-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]oxazin-4-ylsulfonyl)benzenesulfonamide
• DTXSID70787573
• 4-(Octahydro-4H-1,4-benzoxazine-4-sulfonyl)benzene-1-sulfonamide
• 55619-34-6

• Inchi： 1S/C14H20N2O5S2/c15-22(17,18)11-5-7-12(8-6-11)23(19,20)16-9-10-21-14-4-2-1-3-13(14)16/h5-8,13-14H,1-4,9-10H2,(H2,15,17,18)
• InChI Key： INVSGZPVWRKICL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(N)(=O)=O)(N1CCOC2CCCCC12)(=O)=O

Computed Properties

• Exact Mass: 360.0815
• Monoisotopic Mass: 360.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 106.77